3-morpholin-4-yl-2H-1,2,4-triazin-5-one

• Molecular Formula: C7H10N4O2
• Molecular Weight: 182.18 g/mol
• IUPAC Name: 3-morpholin-4-yl-2H-1,2,4-triazin-5-one
• InChI: InChI=1S/C7H10N4O2/c12-6-5-8-10-7(9-6)11-1-3-13-4-2-11/h5H,1-4H2,(H,9,10,12)
• InChI Key: VMWURIRXRJRMCV-UHFFFAOYSA-N
• Isomeric SMILES: C1COCCN1C2=NC(=O)C=NN2

Description

3-morpholin-4-yl-2H-1,2,4-triazin-5-one, commonly known as MTT, is a synthetic compound that has been widely used in scientific research. MTT is a yellow-colored powder that is soluble in water and has a molecular weight of 214.24 g/mol. It has been extensively used in various fields of research, including biochemistry, pharmacology, and cell biology, due to its unique properties and characteristics.

Scientific Research Applications

MTT has been extensively used in scientific research due to its ability to measure cell viability and proliferation. MTT is converted into formazan by mitochondrial dehydrogenases in living cells, producing a purple-colored product that can be quantified using spectrophotometry. This property makes MTT a valuable tool for assessing the cytotoxicity of compounds and drugs, as well as for studying cell growth and differentiation.
MTT has also been used in various other applications, including enzyme assays, protein-protein interaction studies, and drug screening assays. Additionally, MTT has been used to study the effects of various compounds on mitochondrial function and oxidative stress.

Mechanism of Action

The mechanism of action of MTT involves its conversion into formazan by mitochondrial dehydrogenases in living cells. The formazan produced is proportional to the number of living cells in the sample, allowing for the quantification of cell viability and proliferation. MTT is preferentially metabolized by active cells, making it a reliable indicator of cell viability.
Biochemical and Physiological Effects
MTT does not have any direct biochemical or physiological effects on living cells. However, its ability to measure cell viability and proliferation makes it a valuable tool for studying the effects of various compounds and drugs on living cells.

Advantages and Limitations for Lab Experiments

MTT has several advantages for lab experiments, including its ease of use, cost-effectiveness, and ability to measure cell viability and proliferation. Additionally, MTT assays can be performed quickly and do not require specialized equipment.
However, there are also several limitations to MTT assays. For example, MTT assays can only be performed on living cells and cannot distinguish between cell death and cell cycle arrest. Additionally, MTT assays can be affected by various factors, including pH, temperature, and the presence of other compounds.

Future Directions

Future research on MTT could focus on developing new methods for measuring cell viability and proliferation, as well as exploring its potential applications in other fields of research. Additionally, further studies could investigate the effects of MTT on mitochondrial function and oxidative stress, as well as its potential use in drug screening assays.
Conclusion
In conclusion, 3-morpholin-4-yl-2H-1,2,4-triazin-5-one (MTT) is a synthetic compound that has been widely used in scientific research due to its ability to measure cell viability and proliferation. MTT is relatively easy to synthesize, cost-effective, and has several advantages for lab experiments. While there are limitations to MTT assays, it remains a valuable tool for studying the effects of various compounds and drugs on living cells. Future research on MTT could focus on developing new methods for measuring cell viability and exploring its potential applications in other fields of research.

Synthesis Methods

MTT can be synthesized by reacting morpholine with thiosemicarbazide in the presence of sodium hydroxide. The resulting compound is then treated with acetic anhydride to produce MTT. This method of synthesis is relatively simple and cost-effective, making MTT readily available for research purposes.